Cas no 2228111-77-9 (methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)acetate)

• Product Name: methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)acetate
• CAS No: 2228111-77-9
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 6386077
• PubChem ID: 165621300
• Update Time: 2025-05-28

methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)acetate
• methyl 2-amino-2-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)acetate
• 2228111-77-9
• EN300-1874750

• Inchi： 1S/C14H20N2O5/c1-14(2,3)21-13(19)16-10-6-5-8(17)7-9(10)11(15)12(18)20-4/h5-7,11,17H,15H2,1-4H3,(H,16,19)
• InChI Key： OOLZZJYJIHLXLK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(C(=O)OC)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Additional information on methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)acetate

Comprehensive Overview of Methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)acetate (CAS No. 2228111-77-9)

Methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)acetate (CAS No. 2228111-77-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a methyl ester, an amino group, and a tert-butoxycarbonyl (Boc) protected amine, making it a versatile intermediate for peptide coupling and drug development. Its 5-hydroxyphenyl moiety further enhances its reactivity, enabling applications in targeted therapies and bioactive molecule design.

The growing interest in Boc-protected amino acid derivatives like this compound aligns with trends in precision medicine and bioconjugation technologies. Researchers frequently search for "Boc-protected building blocks for drug discovery" or "hydroxyphenyl-based synthetic intermediates," reflecting its relevance in modern organic chemistry. The compound's stability under mild conditions and compatibility with solid-phase peptide synthesis (SPPS) protocols make it particularly valuable for developing peptide-based therapeutics, a rapidly expanding market projected to reach $50 billion by 2027.

From a synthetic perspective, methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)acetate demonstrates exceptional utility in asymmetric catalysis and chiral auxiliary applications. Its ortho-hydroxyphenyl group facilitates metal coordination, a property leveraged in designing transition metal catalysts for C-C bond formation. Recent publications highlight its role in constructing non-natural amino acids, addressing the demand for "customized amino acid synthesis" – a trending topic in biocatalysis forums and research databases.

The compound's dual-functional nature (combining nucleophilic amino and electrophilic ester groups) enables diverse derivatization pathways. This characteristic responds to frequent search queries like "multifunctional pharmaceutical intermediates" or "scaffolds for combinatorial chemistry." Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-grade intermediates in clinical-stage drug manufacturing.

Environmental and regulatory considerations position CAS 2228111-77-9 favorably compared to halogenated analogs, aligning with the "green chemistry" movement. Its biodegradable ester linkage and absence of persistent toxic groups address growing concerns about "sustainable synthetic chemistry" – a key phrase with increasing search volume. The compound's low ecotoxicity profile makes it suitable for biocompatible material development, particularly in drug delivery systems and medical device coatings.

In the context of AI-assisted molecular design, this compound's structural features frequently appear in machine learning datasets for bioactive molecule prediction. The hydroxyphenyl-acetate motif is recognized by algorithms as a privileged structure in GPCR-targeted drugs, explaining its popularity in "computational chemistry libraries." Such applications underscore its importance in next-generation digital drug discovery platforms.

Storage and handling recommendations for methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)acetate emphasize protection from moisture (due to Boc group sensitivity) and storage at 2-8°C under inert atmosphere. These protocols mirror best practices for "amino acid derivative storage" – another common search term among laboratory professionals. The compound's crystalline form ensures convenient weighing and solubility in common polar aprotic solvents like DMF or DMSO.

Emerging applications in proteolysis-targeting chimeras (PROTACs) have further increased demand for this intermediate. Its ability to serve as a linker component between E3 ligase binders and target proteins positions it strategically in the "targeted protein degradation" revolution – a field with 300% annual publication growth. This explains rising searches for "Boc-amino acid linkers for PROTACs" across scientific databases.

Quality control specifications for CAS 2228111-77-9 typically include rigorous testing for enantiomeric excess (>99% ee) and heavy metal residues (<10 ppm), meeting ICH Q3D guidelines. Such stringent standards respond to pharmaceutical industry needs for "high-purity chiral building blocks," a market segment growing at 12% CAGR. The compound's well-characterized NMR fingerprint also facilitates rapid quality verification, reducing analytical bottlenecks.

Future research directions likely involve exploiting this compound's ortho-hydroxy group for click chemistry applications or photoaffinity labeling probes. These potential uses correlate with increasing searches for "photoactivatable amino acid derivatives" and "bioorthogonal handles." As synthetic methodologies advance, methyl 2-amino-2-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)acetate will continue serving as a critical tool for chemical biology innovation and therapeutic discovery pipelines worldwide.